3-{2-[(4-Chloro-1-naphthyl)oxy]ethyl}piperidine hydrochloride
Overview
Description
3-{2-[(4-Chloro-1-naphthyl)oxy]ethyl}piperidine hydrochloride is a useful research compound. Its molecular formula is C17H21Cl2NO and its molecular weight is 326.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis
- A study on the crystal structure of polysubstituted piperidones, a class to which the compound belongs, provided insights into its molecular interactions. This research highlighted the importance of intra and intermolecular interactions in determining the crystal structure of such compounds (R. V., R. C, 2021).
Drug Synthesis and Anticancer Properties
- Piperidine derivatives, which include "3-{2-[(4-Chloro-1-naphthyl)oxy]ethyl}piperidine hydrochloride", have been synthesized and evaluated for their cytotoxic and anticancer properties. A study found that certain piperidine compounds demonstrated significant cytotoxicity towards murine and human tumor cells, indicating potential as anticancer agents (J. Dimmock et al., 1998).
Antimicrobial Activities
- Synthesis of halogen derivatives of benzo[h]chromene and benzo[a]anthracene, which involved a compound similar to "this compound", showed promising antimicrobial activities. This research opens up possibilities for using such compounds in developing new antimicrobial agents (Mostafa M. Khafagy et al., 2002).
Growth-Promoting Activity in Agriculture
- A study on the synthesis and growth-promoting activity of certain piperidin-4-ols, related to "this compound", found that these compounds could increase productivity in agriculture. Specifically, one derivative showed significant growth-promoting activity in beetroot seeds and potatoes (M. Omirzak et al., 2013).
Properties
IUPAC Name |
3-[2-(4-chloronaphthalen-1-yl)oxyethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClNO.ClH/c18-16-7-8-17(15-6-2-1-5-14(15)16)20-11-9-13-4-3-10-19-12-13;/h1-2,5-8,13,19H,3-4,9-12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZQVGNMDXHLVIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCOC2=CC=C(C3=CC=CC=C32)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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